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Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK2945 hydrochloride is a chemical probe that functions as a specific antagonist of the
nuclear receptor Rev-erba (also known as NR1D1). Rev-erba is a crucial component of the
circadian clock machinery and acts as a transcriptional repressor, linking the body's internal
clock to metabolic processes. By inhibiting Rev-erba, GSK2945 hydrochloride causes the de-
repression of Rev-erba target genes, making it a valuable tool for studying the roles of the
circadian clock in metabolism, inflammation, and other physiological and pathological
processes. Its hydrochloride form offers stability for research applications.

Mechanism of Action

Rev-erba functions by binding to specific DNA sequences known as Rev-erb Response
Elements (RORES) in the promoter regions of its target genes, recruiting co-repressor
complexes to inhibit transcription. GSK2945 hydrochloride antagonizes this repressive
activity. This leads to an upregulation of genes normally suppressed by Rev-erba, such as the
core clock component BMAL1 and genes involved in metabolism, like CYP7AL (Cholesterol
70-hydroxylase), a rate-limiting enzyme in bile acid synthesis.[1][2] Therefore, treatment of
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cells with GSK2945 hydrochloride can be used to investigate the downstream consequences
of enhanced Rev-erba target gene expression.

Data Presentation
Table 1: Physicochemical and In Vitro Properties of

GSK2945
Property Value Source
Molecular Formula C20H18CI2N202S [3]
Molecular Weight 421.34 g/mol [3]
Target Rev-erba / REV-ERBa (2]
(NR1D1)

ECso (Human REV-ERBOQ) 20.8 uM [1][2]
ECso (Mouse Rev-erba) 21.5uM [1112]
ECso (Bmall Reporter) 2.05 uM [1][2]

Table 2: Recommended Starting Concentrations for In
Vitro Experiments
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Recommended .
o . Incubation Source /
Cell Type Application Concentration . .
Time Rationale
Range
Primary Upregulation of
10-20 uM 12 - 24 hours [1][2]
Hepatocytes Cyp7al/CYP7Al
] Based on data
Modulation of
Human Lung ] for other Rev-
) TGF-B1 induced 1-10 uM 4 - 48 hours
Fibroblasts i ) erba
fibrosis
modulators[4]
o Based on
THP-1 (human Inhibition of LPS- o
] ] 1-10uM 24 hours qualitative
monocytic) induced IL-6
data[3]
General Cell Dose-response Based on ECso
_ _ 0.1-50 uM 24 - 48 hours
Lines curve generation values[1][2]

Mandatory Visualizations

Caption: Mechanism of GSK2945 hydrochloride as a REV-ERBa antagonist.
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Caption: Workflow for a dose-response experiment using GSK2945.
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Experimental Protocols

Disclaimer: The following protocols are provided as examples. Optimization is required for
specific cell lines and experimental conditions.

Protocol 1: Preparation of GSK2945 Hydrochloride
Stock Solution

o Reconstitution: GSK2945 hydrochloride is typically soluble in DMSO. To prepare a 10 mM
stock solution, add 237.3 pL of DMSO to 1 mg of GSK2945 hydrochloride (MW: 421.34).
Mix by vortexing or gentle heating/sonication if needed.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles. Store aliquots at -20°C for short-term storage or -80°C for long-term
storage (up to 1 year).[1]

e Working Solution: On the day of the experiment, thaw an aliquot and dilute it to the final
desired concentrations in fresh, pre-warmed cell culture medium. The final DMSO
concentration in the culture medium should be kept low (typically < 0.1%) to avoid solvent-
induced artifacts.

Protocol 2: Analysis of Target Gene Expression by gRT-
PCR

This protocol details how to measure the effect of GSK2945 on the expression of a known Rev-
erba target gene, BMALL.

e Cell Seeding: Seed human cells (e.g., HepG2 or primary hepatocytes) in a 12-well plate at a
density that will result in 80-90% confluency at the time of harvest.

» Treatment: After allowing cells to adhere (typically overnight), replace the medium with fresh
medium containing GSK2945 (e.g., at 1, 5, 10, and 20 uM) or a vehicle control (DMSO,
same final concentration as the highest GSK2945 dose).

 Incubation: Incubate the cells for a predetermined time, for example, 24 hours.[1][2]
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* RNA Isolation: Wash the cells once with ice-cold PBS. Lyse the cells directly in the well and
isolate total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the
manufacturer's instructions.

o cDNA Synthesis: Synthesize cDNA from 1 pg of total RNA using a reverse transcription kit
(e.g., iScript cDNA Synthesis Kit, Bio-Rad).

e (RT-PCR: Perform quantitative real-time PCR using a SYBR Green-based master mix. A
typical reaction would be: 5 uL SYBR Green Master Mix (2x), 1 uL cDNA, 1 pL each of
forward and reverse primers (10 uM), and 2 pL nuclease-free water.

o Target Gene:BMAL1
o Housekeeping Gene:GAPDH or ACTB

o Data Analysis: Calculate the relative gene expression using the 2-AACt method, normalizing
the expression of BMALL1 to the housekeeping gene and then to the vehicle control. An
increase in the 2-AACt value indicates de-repression of the target gene.

Protocol 3: Assessment of Protein Levels by Western
Blot

This protocol is for assessing the effect of GSK2945 on pro-fibrotic markers in a lung fibrosis
model.

Model System: Culture primary human lung fibroblasts in 6-well plates.

¢ Induction of Fibrosis: Starve cells overnight in serum-free medium. Pre-treat cells with
GSK2945 (e.g., 10 puM) or vehicle for 4 hours.[4]

o Stimulation: Add TGF-1 (e.g., 10 ng/mL) to the wells (except for the unstimulated control)
and incubate for an additional 48 hours.

o Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with
protease and phosphatase inhibitors.[5] Scrape the cells, collect the lysate, and centrifuge at
12,000 x g for 15 minutes at 4°C to pellet cell debris.
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e Protein Quantification: Determine the protein concentration of the supernatant using a BCA
assay.[5]

o SDS-PAGE and Transfer: Denature 20-30 pg of protein per sample by boiling in Laemmli
sample buffer. Separate proteins on a 4-12% Bis-Tris gel and transfer them to a
nitrocellulose or PVDF membrane.[5][6]

e Immunoblotting:

o Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room
temperature.

o Incubate with primary antibodies (e.g., anti-a-SMA, anti-Collagen I, anti-REV-ERBQ)
overnight at 4°C.

o Wash the membrane three times with TBST.

o Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

o Wash three times with TBST.

o Detection: Visualize protein bands using an ECL substrate and an imaging system. Quantify
band intensity using software like ImageJ, normalizing to a loading control (e.g., B-actin or
GAPDH).
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Caption: Experimental workflow for Western Blot analysis.
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Protocol 4: Apoptosis Assay using Annexin V/Propidium
lodide

This protocol is designed to assess if GSK2945 induces apoptosis.

o Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a density of 5,000-10,000
cells per well. Allow them to adhere overnight.

o Treatment: Treat cells with a range of GSK2945 concentrations and appropriate controls
(vehicle and a known apoptosis inducer like staurosporine).

e |ncubation: Incubate for 24-48 hours.

» Staining: Prepare an Annexin V and Propidium lodide (PI) staining solution in 1X Annexin V
Binding Buffer according to the manufacturer's protocol (e.g., from Invitrogen, Abcam).

e Procedure:

o

Carefully remove the culture medium from the wells.

o

Wash cells once with 100 pL of cold PBS.

[¢]

Add 100 pL of the Annexin V/PI staining solution to each well.

o

Incubate for 15 minutes at room temperature, protected from light.

e Analysis (Flow Cytometry):

o

Gently detach cells (if adherent) and collect the total cell population.

[¢]

Analyze immediately on a flow cytometer.

o

Healthy cells: Annexin V-negative, Pl-negative.

o

Early apoptotic cells: Annexin V-positive, Pl-negative.

o

Late apoptotic/necrotic cells: Annexin V-positive, Pl-positive.
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+ Analysis (Plate Reader):

o

Measure fluorescence using a multi-mode plate reader.

[¢]

Annexin V-FITC: Excitation ~488 nm / Emission ~525 nm.

o

Propidium lodide: Excitation ~535 nm / Emission ~617 nm.

[e]

An increase in the Annexin V signal relative to the vehicle control indicates apoptosis. An
increase in the PI signal indicates loss of membrane integrity (necrosis or late apoptosis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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